Cas no 2489409-60-9 (cis-3-Trifluoromethoxy-cyclobutylamine)

• Product Name: cis-3-Trifluoromethoxy-cyclobutylamine
• CAS No: 2489409-60-9
• MF: C₅H₈F₃NO
• MW: 155.11833190918
• MDL: MFCD32899688
• CID: 5165261
• Update Time: 2026-03-04

cis-3-Trifluoromethoxy-cyclobutylamine Chemical and Physical Properties

Names and Identifiers

• cis-3-Trifluoromethoxy-cyclobutylamine
• cis-3-(Trifluoromethoxy)cyclobutanamine

• MDL： MFCD32899688
• Inchi： 1S/C5H8F3NO/c6-5(7,8)10-4-1-3(9)2-4/h3-4H,1-2,9H2/t3-,4+
• InChI Key： HBXKEGSFCNDVKS-ZXZARUISSA-N
• SMILES： [C@@H]1(N)C[C@H](OC(F)(F)F)C1

Additional information on cis-3-Trifluoromethoxy-cyclobutylamine

Cis-3-Trifluoromethoxy-Cyclobutylamine

Cis-3-Trifluoromethoxy-Cyclobutylamine (CAS No: 2489409-60-9) is a unique organic compound that has garnered significant attention in the fields of organic chemistry and materials science. This compound, characterized by its cyclobutane ring structure with a trifluoromethoxy group and an amine functional group, exhibits intriguing chemical properties and potential applications in various industries. Recent advancements in synthetic methodologies and its structural characterization have further highlighted its significance in modern chemical research.

The cyclobutane ring in cis-3-Trifluoromethoxy-Cyclobutylamine is a key structural feature that contributes to its unique reactivity and stability. The trifluoromethoxy group, attached at the 3-position of the cyclobutane ring, introduces electronic effects that enhance the compound's reactivity in certain chemical transformations. Additionally, the amine functional group provides versatility in terms of potential interactions with other molecules, making it a valuable building block in organic synthesis.

Recent studies have explored the synthesis of cis-3-Trifluoromethoxy-Cyclobutylamine through various routes, including ring-closing metathesis and palladium-catalyzed coupling reactions. These methods have not only improved the efficiency of synthesis but also opened new avenues for incorporating this compound into more complex molecular architectures. For instance, researchers have demonstrated its utility as an intermediate in the construction of bioactive molecules, where its rigid cyclobutane framework and electron-withdrawing trifluoromethoxy group play pivotal roles.

The trifluoromethoxy group in cis-3-Trifluoromethoxy-Cyclobutylamine is particularly noteworthy due to its strong electron-withdrawing nature. This property makes the compound highly reactive towards nucleophilic attacks, which is advantageous in various substitution reactions. Furthermore, the steric hindrance introduced by the trifluoromethoxy group can influence the stereochemistry of reactions involving this compound, offering researchers precise control over product formation.

In terms of applications, cis-3-Trifluoromethoxy-Cyclobutylamine has shown promise in drug discovery efforts. Its ability to modulate biological targets through specific interactions has been explored in recent studies. For example, researchers have investigated its potential as a lead compound for developing novel therapeutic agents targeting specific enzymes or receptors. The compound's unique combination of steric and electronic properties makes it an attractive candidate for further exploration in medicinal chemistry.

The synthesis of cis-3-Trifluoromethoxy-Cyclobutylamine involves a series of carefully designed steps to ensure high yields and purity. One notable approach involves the use of transition metal catalysts to facilitate key transformations, such as coupling reactions or ring-forming processes. These methods not only enhance the efficiency of synthesis but also pave the way for large-scale production if required.

From a materials science perspective, cis-3-Trifluoromethoxy-Cyclobutylamine has been studied for its potential role in developing advanced materials with tailored properties. Its rigid structure and functional groups make it a candidate for incorporation into polymers or hybrid materials with enhanced mechanical or electronic characteristics. Recent research has focused on understanding how these properties can be leveraged for applications in electronics or energy storage systems.

In conclusion, cis-3-Trifluoromethoxy-Cyclobutylamine (CAS No: 2489409-60-9) stands out as a versatile and intriguing compound with a wide range of potential applications. Its unique structure, reactivity, and functional groups make it a valuable tool in organic synthesis, drug discovery, and materials science. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing modern chemical science.